methyl 4-(2-chlorophenyl)-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 4-(2-chlorophenyl)-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C18H13ClN2O3S/c1-24-18(23)15-13(12-6-2-3-7-14(12)19)10-25-17(15)21-16(22)11-5-4-8-20-9-11/h2-10H,1H3,(H,21,22)
• InChI Key: MZUBXHSVEXFWQY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2=CC=CC=C2Cl)NC(=O)C3=CN=CC=C3
• Molecular Formula: C18H13ClN2O3S
• Molecular Weight: 372.8 g/mol

Description

Methyl 4-(2-chlorophenyl)-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is a chemical compound with potential applications in scientific research. It is a thiophene-based derivative that has been synthesized through a multi-step process. This compound has been studied for its potential use in various research applications due to its unique properties.

Mechanism of Action

The mechanism of action of methyl 4-(2-chlorophenyl)-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is not fully understood. However, it is believed to work by binding to metal ions and forming a complex that can be detected through fluorescence. It is also believed to work by generating reactive oxygen species when exposed to light, which can cause cell death in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have low toxicity in vitro and in vivo studies. It has also been shown to have a high affinity for metal ions, which makes it a potential candidate for metal ion detection.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-(2-chlorophenyl)-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate in lab experiments include its potential use as a fluorescent probe for the detection of metal ions and its potential use as a photosensitizer in photodynamic therapy. The limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on methyl 4-(2-chlorophenyl)-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate. These include:
1. Further studies on the mechanism of action of this compound.
2. Development of new synthetic routes for this compound.
3. Optimization of the conditions for metal ion detection using this compound.
4. Development of new applications for this compound in scientific research.
5. Studies on the potential use of this compound in other types of cancer therapy.
6. Studies on the potential toxicity of this compound in vivo.
7. Development of more water-soluble derivatives of this compound for use in biological systems.
In conclusion, this compound is a thiophene-based derivative with potential applications in scientific research. It has been studied for its potential use as a fluorescent probe for the detection of metal ions and as a photosensitizer in photodynamic therapy. Further research is needed to fully understand the mechanism of action of this compound and to develop new applications for it in scientific research.

Scientific Research Applications

Methyl 4-(2-chlorophenyl)-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate has potential applications in scientific research. It has been studied for its potential use as a fluorescent probe for the detection of metal ions. It has also been studied for its potential use as a photosensitizer in photodynamic therapy, which is a type of cancer treatment that uses light to activate a photosensitizing agent.